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This technical guide provides a comprehensive overview of the MRV-03 series of modular relief

valves, with a focus on their pressure adjustment capabilities and technical specifications. This

information is intended for engineers, technicians, and professionals involved in the design and

maintenance of hydraulic systems. It is important to note that the MRV-03 series are

components for hydraulic machinery and do not have applications in the fields of life science

research or drug development.

Core Function and Application
The MRV-03 series are modular relief valves designed to limit the pressure within a hydraulic

circuit to a predetermined maximum.[1] These valves play a critical role in preventing over-

pressurization, thereby protecting hydraulic components from damage. Their modular,

stackable design allows for the creation of compact and cost-effective hydraulic systems,

where they are typically "sandwiched" between a directional valve and a standard mounting

surface.[1] The pressure can be adjusted through a tool or a hand-knob, depending on the

specific model.
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The operational parameters of the MRV-03 series can vary between manufacturers, but they

generally conform to a set of industry standards. The following tables summarize the key

quantitative data for the MRV-03 series, including pressure adjustment ranges, maximum

pressure, and flow rates.

Table 1: Pressure Adjustment Ranges for MRV-03 Series

Manufacturer/
Model

Pressure
Range 1

Pressure
Range 2

Pressure
Range 3

Pressure
Range 4

OMAX MRV-03-

P
8 - 70 kg/cm ² 10 - 210 kg/cm ² 20 - 350 kg/cm ² -

IFP MRV-03 100 - 500 PSI 100 - 1000 PSI 100 - 3000 PSI 100 - 4500 PSI

Eternal Hydraulic

MRV-03
8 - 70 bar 35 - 140 bar 70 - 250 bar -

Generic MRV-03 0.7 - 7 MPa 3.5 - 14 MPa 7 - 25 MPa -

Table 2: General Specifications for MRV-03 Series

Specification Value

Valve Size 3/8" (NG10, Cetop5)[2][3][4]

Rated Flow 70 - 80 L/min[2][3][4][5]

Maximum Working Pressure
Up to 25 MPa (approx. 3625 PSI or 250 bar)[3]

[4][5]

Functional Workflow
The diagram below illustrates the logical workflow of an MRV-03-P type relief valve within a

hydraulic circuit. The valve monitors the pressure in the 'P' (pressure) port. When the pressure

exceeds the preset limit, the valve opens a path to the 'T' (tank) port, diverting excess flow and

thereby regulating the pressure.
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MRV-03-P Functional Logic

Methodology of Pressure Regulation
The MRV-03 series operates on a direct spring-loaded or balanced piston principle. The core

components involved in pressure regulation are:

Valve Body: Houses the internal components and provides connection ports (P, T, A, B).

Spool or Piston: A movable component that blocks or opens the flow path from the pressure

port to the tank port.[1]

Adjustable Spring: Applies a preset force to keep the spool/piston in a closed position. The

adjustment mechanism (screw or knob) changes the compression of the spring, thus altering

the pressure setting.
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Control Port(s): The valve monitors pressure at specific ports (e.g., P-port for MRV-03-P, or

A/B ports for other models).[1][3]

Experimental Protocol for Setting and Verification:

While there are no "experiments" in a scientific research sense, a standard industrial procedure

for setting and verifying the pressure is as follows:

System Setup:

Install the MRV-03 valve in the hydraulic circuit according to the manufacturer's

specifications.

Connect a calibrated pressure gauge to the line being monitored by the valve.

Ensure the hydraulic pump is running and the system is filled with the appropriate

hydraulic fluid.

Pressure Adjustment:

Turn the adjustment knob or screw counter-clockwise to its minimum pressure setting.

Start the hydraulic system and actuate the circuit to generate flow.

Slowly turn the adjustment knob/screw clockwise while observing the pressure gauge.

Continue adjusting until the desired relief pressure is reached and the valve begins to

open (a change in sound and flow may be noticeable).

Verification:

Deadhead the actuator or close a valve downstream to force the system pressure to rise.

Observe the pressure gauge to confirm that the pressure does not exceed the setpoint.

The relief valve should open and divert flow to the tank, stabilizing the pressure.

Cycle the system multiple times to ensure the setting is repeatable and stable.
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This guide provides a foundational understanding of the MRV-03 series modular relief valves

based on publicly available technical data. For specific applications, always refer to the detailed

datasheets and installation manuals provided by the manufacturer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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